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Compound of Interest

Compound Name: Sodium hydroxide monohydrate

Cat. No.: B075932

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of
sodium hydroxide monohydrate (NaOH-H20). The information is presented to support
research, development, and quality control activities where this compound is utilized. All
guantitative data is summarized in structured tables for ease of reference, and detailed
experimental protocols for the determination of these properties are provided.

General Characteristics

Sodium hydroxide monohydrate is the most common commercially available solid form of
sodium hydroxide.[1][2] It is a white, odorless, crystalline solid that is highly hygroscopic,
readily absorbing moisture and carbon dioxide from the atmosphere.[3][4][5] The dissolution of
sodium hydroxide monohydrate in water is a highly exothermic process, liberating a
significant amount of heat.[1][3]

Quantitative Physical Properties

The following tables summarize the key physical properties of sodium hydroxide
monohydrate.

Table 1: General Physical Properties
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Property Value Source(s)
Molecular Formula NaOH-H20 [6]
Molecular Weight 58.01 g/mol [6]
Appearance White, opaque, crystalline solid  [3][5]
Odor Odorless [31[5]
Density 1.829 g/cm3 [1][2]
Table 2: Thermal Properties
Property Value Source(s)
Melting Point 65.10 °C (149.18 °F; 338.25 K) [2]
Heat of Fusion 3776 £ 30 cal/mol [7]
Boiling Point Decomposes before boiling N/A
Specific Heat Capacity (Cp) 23.775 J/(mol-K) at 298.15 K [7]
Table 3: Solubility and Solution Properties
Property Value Source(s)

Solubility in Water

1100 g/L at 20 °C

[8][°]

pH of Aqueous Solution

~14 (for a 50 g/L solution at 20
OC)

[8][°]

Enthalpy of Dissolution

-5134 + 10 cal/mol

[7]

Table 4: Crystallographic Properties
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Property Value Source(s)
Crystal System Orthorhombic [11[3]
Space Group Pbca (oP24) [1][3]
a=1.1825nm, b =0.6213 nm,
Lattice Parameters [1]
¢ = 0.6069 nm

Experimental Protocols

Detailed methodologies for determining the key physical properties of sodium hydroxide
monohydrate are outlined below.

Determination of Melting Point by Differential Scanning
Calorimetry (DSC)

Objective: To determine the melting point and heat of fusion of sodium hydroxide
monohydrate.

Methodology:
e Instrument: A calibrated differential scanning calorimeter (DSC).

o Sample Preparation: A small, representative sample of sodium hydroxide monohydrate
(typically 1-5 mg) is hermetically sealed in an aluminum pan. Due to the hygroscopic nature
of the sample, preparation should be conducted in a low-humidity environment (e.g., a glove
box).

» Reference: An empty, hermetically sealed aluminum pan is used as a reference.
e DSC Program:

o Equilibrate the sample at a temperature well below the expected melting point (e.g., 25
°C).

o Ramp the temperature at a controlled rate (e.g., 5-10 °C/min) to a temperature above the
melting point (e.g., 100 °C).
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o Maintain a constant inert gas flow (e.g., nitrogen at 50 mL/min) to prevent atmospheric
interactions.

o Data Analysis: The melting point is determined as the onset temperature of the endothermic
melting peak on the resulting thermogram. The heat of fusion is calculated by integrating the
area of the melting peak.

Analysis of Thermal Stability by Thermogravimetric
Analysis (TGA)

Objective: To assess the thermal stability and decomposition profile of sodium hydroxide
monohydrate.

Methodology:
e Instrument: A calibrated thermogravimetric analyzer (TGA).

o Sample Preparation: A small, accurately weighed sample of sodium hydroxide
monohydrate (typically 5-10 mg) is placed in a TGA pan (e.g., alumina or platinum).

e TGA Program:

o The sample is heated from ambient temperature to a high temperature (e.g., 400 °C) at a
constant heating rate (e.g., 10 °C/min).

o An inert atmosphere (e.g., nitrogen) is maintained throughout the experiment to prevent
oxidative degradation.

o Data Analysis: The TGA curve plots the percentage of weight loss against temperature. The
dehydration of the monohydrate to the anhydrous form will be observed as a distinct weight
loss step. The temperature at which this occurs indicates the dehydration temperature.

Characterization of Crystal Structure by X-ray Diffraction
(XRD)

Objective: To identify the crystalline phase and determine the lattice parameters of sodium
hydroxide monohydrate.
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Methodology:

Instrument: A powder X-ray diffractometer (XRD) with a suitable X-ray source (e.g., Cu Ka
radiation).

Sample Preparation: A finely ground powder of sodium hydroxide monohydrate is packed
into a sample holder. To prevent absorption of atmospheric moisture and carbon dioxide
during the measurement, an airtight sample holder or a thin protective film (e.g., Kapton)
should be used.

Data Collection: The sample is scanned over a range of 28 angles (e.g., 10-80°) with a
defined step size and dwell time.

Data Analysis: The resulting diffraction pattern is compared with standard diffraction patterns
from databases (e.g., the International Centre for Diffraction Data - ICDD) to confirm the
identity of the crystalline phase. The lattice parameters can be refined using appropriate
software.

Measurement of Hygroscopicity

Objective: To quantify the moisture absorption characteristics of sodium hydroxide

monohydrate.

Methodology:

Instrument: A dynamic vapor sorption (DVS) analyzer or a humidity-controlled chamber with
a precision balance.

Sample Preparation: A known mass of the sample is placed in the instrument.

Procedure:

o The sample is first dried under a stream of dry nitrogen until a constant weight is achieved.

o The relative humidity (RH) is then increased in a stepwise manner (e.g., in 10% RH
increments from 0% to 90% RH).

o The sample weight is continuously monitored at each RH step until equilibrium is reached.
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o The process can be reversed by decreasing the RH to study desorption.

o Data Analysis: The change in mass at each RH step is used to calculate the percentage of
water absorbed. A sorption/desorption isotherm is plotted to visualize the hygroscopic
behavior of the material.

Determination of Enthalpy of Dissolution by Calorimetry

Objective: To measure the heat released during the dissolution of sodium hydroxide
monohydrate in water.

Methodology:

 Instrument: A solution calorimeter or a well-insulated coffee-cup calorimeter with a magnetic
stirrer and a precise temperature probe.

e Procedure:

[¢]

A known volume of deionized water is placed in the calorimeter, and its initial temperature
is recorded once it has stabilized.

o A precisely weighed amount of sodium hydroxide monohydrate is quickly added to the
water.

o The mixture is stirred continuously to ensure rapid and complete dissolution.

o The temperature of the solution is monitored and the maximum temperature reached is
recorded.

o Calculation: The heat absorbed by the solution (g_solution) is calculated using the formula:
g_solution = m_solution x c¢_solution x AT, where m_solution is the total mass of the
solution, c_solution is the specific heat capacity of the solution (often approximated as that of
water, 4.184 J/g°C, for dilute solutions), and AT is the change in temperature. The enthalpy
of dissolution (AH_soln) per mole is then calculated by dividing the heat released (q_reaction
= -g_solution) by the number of moles of the dissolved sodium hydroxide monohydrate.

Visualizations
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Hydration and Dehydration Pathway

The following diagram illustrates the relationship between anhydrous sodium hydroxide, its
monohydrate form, and the influence of water and heat.

NaOH-H20

(Sodium Hydroxide Monohydrate) + excess H:0

Dissolution, Exothermic)

+ excess H20 :
(Dissolution, Highly Exothermic) (LB Sl e )

Anhydrous NaOH Dehydration via Heating

Click to download full resolution via product page

Hydration and dehydration pathway of sodium hydroxide.

Experimental Workflow for Property Determination

This diagram outlines a typical workflow for the physical characterization of a sodium
hydroxide monohydrate sample.
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Workflow for physical property analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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